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Compound of Interest

Compound Name: Quinfamide

Cat. No.: B1679953 Get Quote

Introduction

Quinfamide is a dichloroacetyl quinolol derivative recognized for its potent anti-parasitic

properties, particularly as an anti-amoebic agent.[1][2][3] It is primarily used in the treatment of

intestinal amoebiasis caused by Entamoeba histolytica.[4][5] For researchers investigating its

mechanism of action or evaluating its efficacy in in vitro models, the correct and consistent

preparation of stock solutions is a critical first step to ensure reproducible and reliable

experimental results.[6] These application notes provide detailed protocols for the solubilization

and storage of quinfamide for use in various in vitro assays.

Physicochemical and Solubility Data
A comprehensive understanding of quinfamide's properties is essential for its effective use in a

laboratory setting. Key data has been compiled from various sources and is summarized below.

Table 1: Physicochemical Properties of Quinfamide
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Property Value Source(s)

Molecular Formula C₁₆H₁₃Cl₂NO₄ [2][7][8]

Molecular Weight 354.18 g/mol [2][7][9]

CAS Number 62265-68-3 [8][9]

Appearance Off-white to pale beige solid [3][10]

Melting Point 145-146°C [3]

Purity ≥99.0% [9]

Table 2: Solubility and Storage of Quinfamide

Parameter Details Source(s)

Recommended Solvent Dimethyl Sulfoxide (DMSO) [7][9][10]

Solubility in DMSO ≥ 50 mg/mL (approx. 141 mM) [7][9]

Other Solvents

Slightly soluble in Chloroform

and Methanol (heating may

improve solubility). Soluble in

Acetone.

[3][10]

Storage (Powder)

Store at -20°C for up to 3

years. The compound is

hygroscopic.

[3][7]

Storage (Stock Solution)

Store in aliquots at -80°C for

up to 1 year or at -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[7][11]

Experimental Protocols
The following protocols provide step-by-step instructions for preparing a high-concentration

stock solution of quinfamide in DMSO and subsequently diluting it to a working concentration

for use in cell-based assays.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.scbt.com/es/p/quinfamide-62265-68-3
https://www.targetmol.com/compound/quinfamide
https://pubchem.ncbi.nlm.nih.gov/compound/Quinfamide
https://www.scbt.com/es/p/quinfamide-62265-68-3
https://www.targetmol.com/compound/quinfamide
https://www.abmole.com/products/quinfamide.html
https://pubchem.ncbi.nlm.nih.gov/compound/Quinfamide
https://www.abmole.com/products/quinfamide.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7918630_EN.htm
https://www.usbio.net/biochemicals/020392/Quinfamide
https://m.chemicalbook.com/ProductChemicalPropertiesCB7918630_EN.htm
https://www.abmole.com/products/quinfamide.html
https://www.benchchem.com/product/b1679953?utm_src=pdf-body
https://www.targetmol.com/compound/quinfamide
https://www.abmole.com/products/quinfamide.html
https://www.usbio.net/biochemicals/020392/Quinfamide
https://www.targetmol.com/compound/quinfamide
https://www.abmole.com/products/quinfamide.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7918630_EN.htm
https://www.usbio.net/biochemicals/020392/Quinfamide
https://m.chemicalbook.com/ProductChemicalPropertiesCB7918630_EN.htm
https://www.targetmol.com/compound/quinfamide
https://www.targetmol.com/compound/quinfamide
https://www.medchemexpress.com/quinfamide.html
https://www.benchchem.com/product/b1679953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Preparation of a 100 mM Quinfamide Stock
Solution in DMSO
This protocol is designed to create a highly concentrated stock solution that can be stored for

long-term use.

Materials:

Quinfamide powder (CAS 62265-68-3)

Anhydrous or low-water Dimethyl Sulfoxide (DMSO), sterile, cell-culture grade

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Procedure:

Weighing Quinfamide: In a sterile environment (e.g., a chemical fume hood or laminar flow

hood), accurately weigh 35.42 mg of quinfamide powder. Transfer the powder to a sterile

vial capable of holding the final volume.

Adding Solvent: Using a calibrated pipette, add 1 mL of room temperature, sterile DMSO to

the vial containing the quinfamide powder.

Dissolution: Tightly cap the vial and vortex for 2-3 minutes to facilitate dissolution.

Sonication: For complete dissolution, place the vial in a water bath sonicator for 10-15

minutes.[7] Visually inspect the solution to ensure it is clear and that no solid particulates

remain.

Sterile Filtration (Optional): For applications requiring absolute sterility, such as cell culture,

the stock solution can be filtered through a 0.22 µm syringe filter that is compatible with

DMSO.
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Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense

the stock solution into single-use aliquots in sterile microcentrifuge tubes or cryogenic vials.

[11] Store the aliquots at -80°C for long-term storage (up to one year).[7]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the dilution of the high-concentration stock solution into a final working

concentration in an aqueous buffer or cell culture medium.

Materials:

100 mM Quinfamide stock solution in DMSO

Sterile cell culture medium or desired aqueous buffer, pre-warmed to 37°C

Sterile pipette tips and tubes

Procedure:

Thawing Stock Solution: Remove one aliquot of the 100 mM quinfamide stock solution from

the -80°C freezer and thaw it completely at room temperature.

Serial Dilution (if necessary): Depending on the final desired concentration, it may be

necessary to perform an intermediate dilution step in sterile DMSO or the final aqueous

medium.

Final Dilution: Directly add the required volume of the quinfamide stock solution to the pre-

warmed cell culture medium to achieve the final target concentration. For example, to make

a 100 µM working solution, add 1 µL of the 100 mM stock solution to 1 mL of medium

(1:1000 dilution).

Mixing: Immediately after adding the quinfamide stock, mix the solution thoroughly by gentle

pipetting or inverting the tube. This is crucial to prevent the compound from precipitating out

of the aqueous solution.
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Vehicle Control: It is essential to include a vehicle control in all experiments. This control

should contain the same final concentration of DMSO as the experimental samples (e.g.,

0.1% for a 1:1000 dilution) to account for any solvent-induced effects.[12] The final

concentration of DMSO in cell-based assays should ideally be kept below 0.5% to avoid

cytotoxicity.[12]

Workflow and Pathway Diagrams
The following diagrams illustrate the experimental workflow for stock solution preparation. As

the detailed signaling pathways of quinfamide in mammalian cells are not well-defined, a

procedural diagram is provided for clarity.
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Protocol 1: Stock Solution Preparation

1. Weigh 35.42 mg
Quinfamide Powder

2. Add 1 mL
Anhydrous DMSO

Target: 100 mM

3. Vortex & Sonicate
for Complete Dissolution

4. Sterile Filter
(Optional, 0.22 µm)

5. Aliquot into
Single-Use Vials

If not filtering

6. Store at -80°C
(Long-Term)
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Protocol 2: Working Solution Preparation

100 mM Stock
in DMSO

1. Thaw Aliquot
at Room Temp

2. Dilute in Pre-warmed
Culture Medium

e.g., 1:1000 for 100 µM

3. Mix Thoroughly
Immediately

Vehicle Control
(Medium + DMSO)

Ready for
In Vitro Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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